Cas no 2680728-66-7 (tert-butyl N-(4,5-dibromopyrimidin-2-yl)carbamate)

• Product Name: tert-butyl N-(4,5-dibromopyrimidin-2-yl)carbamate
• CAS No: 2680728-66-7
• MF: C₉H₁₁Br₂N₃O₂
• MW: 353.010540246964
• CID: 5623033
• PubChem ID: 165931560
• Update Time: 2023-09-08

tert-butyl N-(4,5-dibromopyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298835
• 2680728-66-7
• tert-butyl N-(4,5-dibromopyrimidin-2-yl)carbamate

• Inchi： 1S/C9H11Br2N3O2/c1-9(2,3)16-8(15)14-7-12-4-5(10)6(11)13-7/h4H,1-3H3,(H,12,13,14,15)
• InChI Key： DILYGUBZPNETEH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NC(=N1)NC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 352.91975g/mol
• Monoisotopic Mass: 350.92180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.1Ų